N-cyclobutyl-2-[3-oxo-1-(3-phenoxybenzyl)-2-piperazinyl]acetamide

• IUPAC Name: N-cyclobutyl-2-[3-oxo-1-[(3-phenoxyphenyl)methyl]piperazin-2-yl]acetamide
• InChI: InChI=1S/C23H27N3O3/c27-22(25-18-7-5-8-18)15-21-23(28)24-12-13-26(21)16-17-6-4-11-20(14-17)29-19-9-2-1-3-10-19/h1-4,6,9-11,14,18,21H,5,7-8,12-13,15-16H2,(H,24,28)(H,25,27)
• InChI Key: CSFZWLHWDUEVHL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)NC(=O)CC2C(=O)NCCN2CC3=CC(=CC=C3)OC4=CC=CC=C4
• Molecular Formula: C23H27N3O3
• Molecular Weight: 393.5 g/mol

Description

N-cyclobutyl-2-[3-oxo-1-(3-phenoxybenzyl)-2-piperazinyl]acetamide, also known as CP-122,288, is a novel compound that has been synthesized for scientific research purposes. It belongs to the class of piperazine derivatives and has shown promising results in various studies related to the central nervous system.

Mechanism of Action

N-cyclobutyl-2-[3-oxo-1-(3-phenoxybenzyl)-2-piperazinyl]acetamide acts by binding to the dopamine D3 receptor and inhibiting its activity. This results in the modulation of dopamine signaling in the brain, which is known to be involved in the regulation of mood, behavior, and cognition.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal studies. It has been found to decrease locomotor activity, reduce anxiety-like behaviors, and improve cognitive function in various behavioral tests.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclobutyl-2-[3-oxo-1-(3-phenoxybenzyl)-2-piperazinyl]acetamide is its selectivity for the dopamine D3 receptor, which makes it a valuable tool for studying the role of this receptor in various neurological disorders. However, its limitations include its poor solubility in aqueous solutions, which can make it difficult to administer in some experiments.

Future Directions

There are several future directions for the research on N-cyclobutyl-2-[3-oxo-1-(3-phenoxybenzyl)-2-piperazinyl]acetamide. One potential area of investigation is the development of new analogs with improved pharmacokinetic properties. Another direction is the exploration of its potential therapeutic applications in other neurological disorders such as Parkinson's disease and addiction. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its effects on other neurotransmitter systems in the brain.

Synthesis Methods

N-cyclobutyl-2-[3-oxo-1-(3-phenoxybenzyl)-2-piperazinyl]acetamide can be synthesized using a multistep process involving the reaction of 3-phenoxybenzaldehyde with piperazine and subsequent cyclization with cyclobutanecarboxylic acid. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-cyclobutyl-2-[3-oxo-1-(3-phenoxybenzyl)-2-piperazinyl]acetamide has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders such as anxiety, depression, and schizophrenia. It has been found to act as a selective antagonist of the dopamine D3 receptor, which is a promising target for the development of new drugs for these disorders.